cis-3-Ethoxycyclobutan-1-amine
Overview
Description
“Cis-3-Ethoxycyclobutan-1-amine” is a chemical compound with the molecular formula C6H13NO . It is a coordination complex of platinum .
Physical And Chemical Properties Analysis
“Cis-3-Ethoxycyclobutan-1-amine” is a solid at room temperature . It has a molecular weight of 151.64 and a molecular formula of C6H14CLNO .Scientific Research Applications
Synthesis and Stereochemistry
- Stereochemical Studies and Synthesis : Research on compounds similar to cis-3-Ethoxycyclobutan-1-amine, like cis-1-methoxycarbonyl-2-methylcyclobutane, has focused on efficient synthesis methods and the understanding of their stereochemistry. X-ray crystallographic studies are utilized to determine the stereochemistry of these compounds (Baldwin & Burrell, 2000).
Chemical Properties and Reactivity
- Chemical Reactivity and Synthesis of Derivatives : Studies involving aminocyclopropanes, which are structurally related to cis-3-Ethoxycyclobutan-1-amine, describe methods for synthesizing cis- or trans-fused bicyclic 1,2-diaminocyclobutanes. These methods involve ionization and rearrangement processes, highlighting the reactivity and potential for creating various derivatives (Methot et al., 2008).
Application in Complex Synthesis
- Involvement in Complex Metal Ligands : Research into the formation of complex ligands, such as monooxoruthenium(V) complexes, has utilized compounds with structural similarities to cis-3-Ethoxycyclobutan-1-amine. These studies explore the synthesis and properties of these complexes, which can have implications in catalysis and material science (Che, Yam, & Mak, 1990).
Safety and Hazards
properties
IUPAC Name |
3-ethoxycyclobutan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO/c1-2-8-6-3-5(7)4-6/h5-6H,2-4,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEUJTNFONKUPKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-3-Ethoxycyclobutan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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